Cas no 14657-64-8 (3-(Hydroxy(phenyl)phosphoryl)propanoic acid)

• Product Name: 3-(Hydroxy(phenyl)phosphoryl)propanoic acid
• CAS No: 14657-64-8
• MF: C₉H₁₁O₄P
• MW: 214.155003786087
• MDL: MFCD08704562
• CID: 49894
• Update Time: 2026-05-14

3-(Hydroxy(phenyl)phosphoryl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Hydroxy(phenyl)phosphoryl)propanoic acid
• 3-HPP
• CEPPA
• 2-carboxyl ethyl(phenyl)phosphinic Acid
• (2-Carboxyethyl)phenylphosphinic Acid
• 3-Hydroxyphenylphosphinyl-propanoic acid
• 3-(Hydroxyphenylphosphinyl)propanoic acid
• 3-[hydroxy(phenyl)phosphoryl]propanoic acid
• 2-Carboxyethyl(phenyl)phosphinic acid
• CEPPA、3-HPP
• Flame retardant CPPA
• CEPPA esterified liquid
• 3-Hydroxyphenylphosphinyl-Prop
• 3-(Hydroxyphenylphosphinyl)propionsure
• 2-Carboxy1 Ethy1 (phenyl) phosphoric Acid
• 2-羧乙基苯基次膦酸
• AK116924
• Phosgard
• PubChem13728
• C9H11O4P
• EBD9024
• MORLYCDUFHDZKO-UHFFFAOYSA-N
• 2-Carboxylethyl(phenyl)phosphinic acid
• RP26802
• LS10140
• I196
• Propanoic acid,3-(hydrox
• 3Hydroxyphenylphosphinyl-propanoic acid
• 2-Hydroxyphenylphosphinyl-propanoic acid

• MDL： MFCD08704562
• Inchi： 1S/C9H11O4P/c10-9(11)6-7-14(12,13)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,10,11)(H,12,13)
• InChI Key： MORLYCDUFHDZKO-UHFFFAOYSA-N
• SMILES： P(C1C([H])=C([H])C([H])=C([H])C=1[H])(C([H])([H])C([H])([H])C(=O)O[H])(=O)O[H]

Computed Properties

• Exact Mass: 214.03900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 245
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: White powder
• Density: 1.35
• Melting Point: 158.0 to 162.0 deg-C
• Boiling Point: 526.6°C at 760 mmHg
• Flash Point: 272.3 °C
• Refractive Index: 1.554
• PSA: 84.41000
• LogP: 1.05700

3-(Hydroxy(phenyl)phosphoryl)propanoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338+P310
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：R41
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on 3-(Hydroxy(phenyl)phosphoryl)propanoic acid

Recent Advances in the Study of 3-(Hydroxy(phenyl)phosphoryl)propanoic acid (CAS: 14657-64-8)

The compound 3-(Hydroxy(phenyl)phosphoryl)propanoic acid (CAS: 14657-64-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3-(Hydroxy(phenyl)phosphoryl)propanoic acid as a versatile intermediate in the synthesis of phosphonate-based inhibitors. Phosphonates are known for their ability to mimic phosphate groups, making them valuable in the design of enzyme inhibitors targeting metabolic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against alkaline phosphatases, suggesting potential applications in treating bone disorders and certain cancers.

In addition to its inhibitory properties, 3-(Hydroxy(phenyl)phosphoryl)propanoic acid has been investigated for its role in modulating cellular signaling pathways. Research conducted at the University of Cambridge revealed that this compound can interfere with the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells. These findings, published in Nature Chemical Biology, open new avenues for the development of targeted therapies for oncology.

The synthesis of 3-(Hydroxy(phenyl)phosphoryl)propanoic acid has also seen advancements. A recent paper in Organic Letters described a novel, high-yield synthetic route using palladium-catalyzed cross-coupling reactions. This method not only improves the efficiency of production but also allows for the introduction of various functional groups, enhancing the compound's versatility in drug design.

Despite these promising developments, challenges remain. The bioavailability and pharmacokinetic properties of 3-(Hydroxy(phenyl)phosphoryl)propanoic acid and its derivatives need further optimization. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations. A 2024 study in Advanced Drug Delivery Reviews highlighted the potential of liposomal encapsulation to improve the compound's therapeutic index.

In conclusion, 3-(Hydroxy(phenyl)phosphoryl)propanoic acid (CAS: 14657-64-8) represents a promising scaffold in medicinal chemistry with diverse applications. Continued research into its mechanism of action, synthetic optimization, and delivery systems will be crucial for translating these findings into clinical applications. The compound's ability to target multiple biological pathways positions it as a valuable tool in the development of next-generation therapeutics.